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Compound of Interest

Compound Name: Ethylvanillin-d5

Cat. No.: B12391681 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive technical overview of Ethylvanillin-d5, a deuterated analogue of ethylvanillin.

This guide details its chemical and physical properties, its primary application as an internal

standard in quantitative analytical methods, and provides exemplary experimental protocols for

its use.

Ethylvanillin-d5 is a stable isotope-labeled version of ethylvanillin, a synthetic compound with

a flavor profile similar to vanillin but more potent. The incorporation of five deuterium atoms into

the ethoxy group of the molecule results in a mass shift that allows it to be distinguished from

its non-deuterated counterpart by mass spectrometry. This property makes it an ideal internal

standard for stable isotope dilution analysis (SIDA), a highly accurate and precise method for

quantifying analytes in complex matrices.[1] Its primary applications are in regulated

laboratories for official residue control, pharmaceutical research and metabolism studies, and

multi-residue method development in food and environmental testing.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Ethylvanillin-d5 is presented below.

These properties are crucial for its handling, storage, and application in analytical

methodologies.
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Property Value Reference

CAS Number 1335401-74-5 [2][3][4][5]

Molecular Formula C₉H₅D₅O₃ [4][5]

Molecular Weight 171.20 g/mol [2][3][4][5]

Accurate Mass 171.0944 [2][3]

Synonyms

3-Ethoxy-4-

hydroxybenzaldehyde-d5, 2-

Ethoxy-4-formylphenol-d5

[4]

Purity >95% (HPLC), 98+% [2][3][5]

Appearance Colorless powder/crystals [6]

Solubility

Soluble in common LC or GC

solvents like methanol,

ethanol, ether, and chloroform.

Slightly soluble in water.

[7]

Storage Conditions

+4°C, protected from light.

Store in a dry, cool, well-

ventilated area.

[2][3][8]

Application in Quantitative Analysis: Stable Isotope
Dilution Assay (SIDA)
Ethylvanillin-d5 is predominantly used as an internal standard in SIDA coupled with mass

spectrometry (MS) techniques such as Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS) and Gas Chromatography-Mass Spectrometry (GC-MS). The principle of SIDA

involves adding a known amount of the isotopically labeled standard (Ethylvanillin-d5) to a

sample containing the analyte of interest (ethylvanillin). The labeled standard behaves almost

identically to the native analyte during sample preparation, extraction, and chromatographic

separation, thus compensating for any analyte loss during these steps. In the mass

spectrometer, the native analyte and the labeled internal standard are detected as distinct ions

due to their mass difference. The ratio of the signal intensity of the analyte to that of the internal

standard is then used to accurately quantify the analyte concentration.
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Experimental Protocols
While specific experimental conditions may vary depending on the matrix and the analytical

instrumentation, the following sections provide detailed, representative protocols for the

quantification of ethylvanillin using Ethylvanillin-d5 as an internal standard by LC-MS/MS and

GC-MS.

Quantification of Ethylvanillin in Baby Food by LC-
MS/MS
This protocol is a composite based on established methods for the analysis of food additives in

infant formula and other dairy products.

1. Materials and Reagents:

Ethylvanillin analytical standard

Ethylvanillin-d5 internal standard

LC-MS grade methanol, acetonitrile, and water

Formic acid (HPLC grade)

Sodium chloride (NaCl)

Solid Phase Extraction (SPE) cartridges (e.g., Bond Elut Plexa)

2. Standard Solution Preparation:

Prepare stock solutions of ethylvanillin and Ethylvanillin-d5 in methanol at a concentration

of 1 mg/mL.

Prepare a series of working standard solutions by serially diluting the ethylvanillin stock

solution with a methanol/water mixture.

Prepare an internal standard working solution by diluting the Ethylvanillin-d5 stock solution

to a fixed concentration (e.g., 1 µg/mL).
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3. Sample Preparation:

Weigh 1.0 g of the homogenized baby food sample into a 50 mL centrifuge tube.

Add 10 mL of water and vortex to mix. For certain matrices like baby formula, add 40 µL of

HCl.

Add a known amount of the Ethylvanillin-d5 internal standard working solution to the

sample.

Add 20 mL of acetonitrile and vortex for one minute, followed by ultrasonication for 30

minutes.

Add 2 g of NaCl, vortex for two minutes, and then centrifuge at 5,000 rpm for 10 minutes.

Transfer the supernatant to a new tube and dry it under a gentle stream of nitrogen.

Reconstitute the residue in 1 mL of methanol and dilute to 10 mL with water.

Perform Solid Phase Extraction (SPE) cleanup by loading the solution onto a pre-conditioned

SPE cartridge.

Wash the cartridge with 5 mL of water.

Elute the analytes with methanol.

Dry the eluate under nitrogen and reconstitute in a suitable volume of methanol/water (e.g.,

80:20 v/v) for LC-MS/MS analysis.

4. LC-MS/MS Instrumental Parameters:
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Parameter Recommended Setting

LC System Agilent 1290 Infinity II or equivalent

Column C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient Elution Optimized for separation of analytes

Flow Rate 0.3 mL/min

Injection Volume 5 µL

MS System
Agilent 6470 Triple Quadrupole MS or

equivalent

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 4000 V

Nozzle Voltage 600 V

Gas Temperature 300 °C

Gas Flow 8 L/min

Nebulizer 50 psi

Sheath Gas Temp 350 °C

Sheath Gas Flow 10 L/min

5. Mass Spectrometry Detection (Multiple Reaction Monitoring - MRM):
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Analyte Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(V)

Ethylvanillin 167.1 110.9 13

92.9 17

Ethylvanillin-d5 172.0 112.0 13

93.1 21

*Quantifier ion

6. Quantification:

Construct a calibration curve by plotting the ratio of the peak area of ethylvanillin to the peak

area of Ethylvanillin-d5 against the concentration of the ethylvanillin standards.

Determine the concentration of ethylvanillin in the samples by interpolating their peak area

ratios on the calibration curve.

Visualizations
Experimental Workflow for Quantification of
Ethylvanillin using Ethylvanillin-d5

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12391681?utm_src=pdf-body
https://www.benchchem.com/product/b12391681?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Standard Preparation

Extraction & Cleanup

Instrumental Analysis

Data Processing

Homogenized Sample

Spike with
Ethylvanillin-d5

Liquid-Liquid
Extraction

Prepare Calibration
Standards

LC-MS/MS Analysis

Solid Phase
Extraction (SPE)

Drydown & Reconstitution

Peak Integration

Calibration Curve
Construction

Quantification of
Ethylvanillin

Click to download full resolution via product page

Caption: Workflow for quantifying ethylvanillin using Ethylvanillin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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